Cas no 941932-45-2 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide
• CAS No: 941932-45-2
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5506048
• Update Time: 2025-07-19

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-[3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide

• Inchi： 1S/C16H22N2O3S/c19-16(13-6-2-1-3-7-13)17-14-8-4-9-15(12-14)18-10-5-11-22(18,20)21/h4,8-9,12-13H,1-3,5-7,10-11H2,(H,17,19)
• InChI Key： TXVVOFWFXCUKJZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(N3CCCS3(=O)=O)=C2)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide

Comprehensive Overview of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide (CAS No. 941932-45-2)

The compound N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide, identified by its CAS No. 941932-45-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thiazolidine and cyclohexanecarboxamide moieties, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its sulfonyl and amide functional groups, which are often associated with bioactive properties.

In recent years, the demand for novel compounds like N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural complexity aligns with the growing focus on small-molecule inhibitors and allosteric modulators, which are pivotal in treating complex diseases. Its CAS No. 941932-45-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons for the compound's popularity is its potential role in addressing metabolic disorders and inflammatory conditions. The thiazolidine-2,4-dione derivative, a core component of this molecule, has been linked to PPAR-gamma agonism, a mechanism explored for diabetes management. Additionally, the cyclohexanecarboxamide segment may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability, which are critical for drug candidates.

From a synthetic chemistry perspective, N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its synthesis often involves multi-step reactions, including amide coupling and sulfonylation, which are areas of active research. The compound's CAS No. 941932-45-2 is commonly referenced in patents and publications, highlighting its industrial and academic significance.

Beyond its biochemical applications, this compound is also a topic of interest in computational chemistry and molecular modeling. Researchers leverage docking studies and quantitative structure-activity relationship (QSAR) analyses to predict its interactions with biological targets. Such approaches are integral to modern drug discovery, where in silico methods reduce the need for extensive in vitro testing.

In conclusion, N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcyclohexanecarboxamide (CAS No. 941932-45-2) represents a promising candidate for further investigation in both academic and industrial settings. Its structural versatility and potential therapeutic applications make it a standout molecule in the ever-evolving landscape of drug development and chemical biology.